Cas no 5510-10-1 (2-Methyl-2H-1,2-benzothiazin-4(3H)-one 1,1-Dioxide)

• Product Name: 2-Methyl-2H-1,2-benzothiazin-4(3H)-one 1,1-Dioxide
• CAS No: 5510-10-1
• MF: C₉H₉NO₃S
• MW: 211.237661123276
• MDL: MFCD08060283
• CID: 1591559
• PubChem ID: 7601754
• Update Time: 2025-04-21

2-Methyl-2H-1,2-benzothiazin-4(3H)-one 1,1-Dioxide Chemical and Physical Properties

Names and Identifiers

• 4-[(2-bromo-5-chlorophenyl)sulfonyl]morpholine
• VS-13212
• 2,3-Dihydro-2-methyl-4H-1,2-benzothiazin-4-one 1,1-Dioxide
• CPIFFCMMBZLKDK-UHFFFAOYSA-N
• 2-methyl-2H-benzo[e][1,2]thiazin-4(3H)-one 1,1-dioxide
• BBL035746
• Z1269188747
• 2,3-Dihydro-2-methyl-4H-1,2-benzothiazin-4-one 1,1-Dioxide; 2-Methyl-2H-1,2-benzothiazin-4(3H)-one 1,1-dioxide; 3,4-Dihydro-2-methyl-4-oxo-2H-1,2-benzothiazine 1,1-dioxide
• 2-Methyl-2,3-dihydro-4H-benzo[e][1,2]thiazin-4-one 1,1-dioxide
• 2-methyl-2,3-dihydro-4H-1,2-benzothiazin-4-one 1,1-dioxide
• 2-Methyl-2H-1,2-benzothiazin-4(3H)-one 1,1-dioxide
• CS-0092025
• 2-methyl-3,4-dihydro-2H-1
• CHEMBL423532
• STK604819
• 2-methyl-4-oxo-3,4-dihydro-2h-1,2-benzothiazine-1,1-dioxide
• 2-methyl-1,1-dioxo-3H-1lambda6,2-benzothiazin-4-one
• 2-methyl-3,4-dihydro-2H-1??,2-benzothiazine-1,1,4-trione
• EN300-3560965
• AKOS005227697
• starbld0027104
• E?,2-benzothiazine-1,1,4-trione
• 2-methyl-1,1-dioxo-3H-benzo[e]thiazin-4-one
• SCHEMBL498521
• 2-methyl-3,4-dihydro-2H-1lambda6,2-benzothiazine-1,1,4-trione
• 3,4-dihydro-2-methyl-4-oxo-1,2-benzothiazine 1,1-dioxide
• 5510-10-1
• 2-Methyl-2H-1,2-benzothiazin-4(3H)-one 1,1-Dioxide

• MDL： MFCD08060283
• Inchi： 1S/C9H9NO3S/c1-10-6-8(11)7-4-2-3-5-9(7)14(10,12)13/h2-5H,6H2,1H3
• InChI Key： CPIFFCMMBZLKDK-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(CN1C)=O)(=O)=O

Computed Properties

• Exact Mass: 338.93323
• Monoisotopic Mass: 338.933154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 0.7

Experimental Properties

• Density: 1.67
• Boiling Point: 454.9°C at 760 mmHg
• Flash Point: 228.9°C
• Refractive Index: 1.604
• PSA: 46.61
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Methyl-2H-1,2-benzothiazin-4(3H)-one 1,1-Dioxide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines